Cas no 2171992-23-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid
• CAS No: 2171992-23-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5921940
• PubChem ID: 165538900
• Update Time: 2025-10-30

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid
• 2171992-23-5
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]cyclopropane-1-carboxylic acid
• EN300-1520820

• Inchi： 1S/C24H26N2O6/c1-31-15(12-21(27)26-24(10-11-24)22(28)29)13-25-23(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： RYYBKIVFNBOIKQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid (CAS No. 2171992-23-5)

In the realm of organic chemistry and pharmaceutical research, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid (CAS No. 2171992-23-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents and biochemical tools.

The Fmoc group in this compound plays a pivotal role in modern solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for drug development. With the growing demand for peptide-based therapeutics—driven by their high specificity and lower toxicity compared to small molecules—the importance of reliable amino acid derivatives like this compound cannot be overstated. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting the relevance of this chemical in cutting-edge laboratories.

Another notable feature of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid is its cyclopropane moiety. Cyclopropane rings are known to confer conformational rigidity and metabolic stability to molecules, making them attractive scaffolds in drug design. This aligns with the current trend in pharmaceutical research toward "bioisosteres" and "ring-strained molecules," which are often explored to improve drug potency and pharmacokinetics. The compound’s methoxybutanamido side chain further enhances its versatility, enabling selective modifications for targeted applications.

From a synthetic perspective, the compound’s CAS No. 2171992-23-5 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritizing "high-purity building blocks" or "GMP-compliant reagents" often seek such well-documented compounds to ensure reproducibility in their experiments. Additionally, the rise of AI-driven drug discovery has increased the demand for structurally diverse compounds like this one, as they are essential for training predictive models and virtual screening pipelines.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopropane-1-carboxylic acid represents a fusion of innovative chemical design and practical utility. Its applications span from peptide synthesis to drug discovery, addressing key challenges in modern biomedical research. As the scientific community continues to explore "next-generation therapeutics" and "sustainable synthesis methods," compounds like this will remain indispensable tools for advancing human health.